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Compound of Interest

Compound Name: N-Boc-2-(aminomethyl)pyridine

Cat. No.: B153112 Get Quote

An In-depth Technical Resource for Researchers, Scientists, and Drug Development

Professionals

Foreword: The Strategic Importance of N-Boc-2-
(aminomethyl)pyridine in Modern Synthesis
In the landscape of contemporary organic and medicinal chemistry, the strategic use of

protecting groups is paramount to the successful synthesis of complex molecular architectures.

Among these, the tert-butoxycarbonyl (Boc) group stands out for its robustness and facile

cleavage under specific conditions. When coupled with a versatile building block like 2-

(aminomethyl)pyridine, the resultant compound, known by its IUPAC name tert-butyl N-(pyridin-

2-ylmethyl)carbamate, emerges as a critical intermediate. Its utility is particularly pronounced in

the construction of pharmaceutical agents and other high-value chemical entities where precise

manipulation of amine functionalities is essential. This guide, intended for the discerning

researcher and development scientist, provides a comprehensive technical overview of this key

synthetic intermediate, from its fundamental properties to its practical applications and

handling.

Chemical Identity and Nomenclature
The compound commonly referred to as N-Boc-2-(aminomethyl)pyridine is systematically

named according to IUPAC nomenclature, which provides an unambiguous descriptor of its

chemical structure.
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Table 1: Compound Identification

Common Name N-Boc-2-(aminomethyl)pyridine

IUPAC Name tert-butyl N-(pyridin-2-ylmethyl)carbamate[1]

CAS Number 134807-28-6

Molecular Formula C₁₁H₁₆N₂O₂

Molecular Weight 208.26 g/mol [1]

Synonyms

N-Boc-2-aminomethylpyridine, TERT-BUTYL N-

(PYRIDIN-2-YLMETHYL)CARBAMATE, tert-

Butyl (pyridin-2-ylmethyl)carbamate, 2-[N-(tert-

butoxycarbonyl)aminomethyl]pyridine

Synthesis and Purification: A Practical Approach
The synthesis of tert-butyl N-(pyridin-2-ylmethyl)carbamate is most commonly achieved

through the reaction of 2-(aminomethyl)pyridine with di-tert-butyl dicarbonate (Boc₂O). This

reaction is a standard procedure for the introduction of the Boc protecting group onto a primary

amine.

Synthetic Pathway: Nucleophilic Acyl Substitution
The underlying mechanism of this transformation is a nucleophilic acyl substitution. The

primary amine of 2-(aminomethyl)pyridine acts as a nucleophile, attacking one of the carbonyl

carbons of Boc₂O. This is followed by the departure of a tert-butoxycarbonyl group and carbon

dioxide, resulting in the formation of the desired carbamate. The reaction is typically carried out

in the presence of a non-nucleophilic base, such as triethylamine or N,N-diisopropylethylamine

(DIPEA), to neutralize the acidic byproduct.

Caption: Synthetic route to the target compound.

Experimental Protocol: A Step-by-Step Guide
The following protocol is a representative procedure for the synthesis of tert-butyl N-(pyridin-2-

ylmethyl)carbamate.
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Materials:

2-(Aminomethyl)pyridine

Di-tert-butyl dicarbonate (Boc₂O)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 2-(aminomethyl)pyridine (1.0 equivalent) in anhydrous DCM or THF, add

triethylamine (1.1 equivalents).

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (1.05 equivalents) in the same solvent.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution

and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

The crude product is then purified by flash column chromatography.
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Purification by Flash Column Chromatography
Purification of the crude product is effectively achieved using flash column chromatography on

silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes.

Table 2: Flash Chromatography Parameters

Parameter Value

Stationary Phase Silica Gel (230-400 mesh)

Mobile Phase Hexanes/Ethyl Acetate Gradient

Elution Gradient
Start with 100% Hexanes, gradually increasing

the proportion of Ethyl Acetate

Typical Eluent Ratio for Product 20-40% Ethyl Acetate in Hexanes

Detection
UV light (254 nm) or potassium permanganate

stain

Spectroscopic Characterization: Confirming the
Structure
The identity and purity of tert-butyl N-(pyridin-2-ylmethyl)carbamate are confirmed through a

combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of this compound.

Table 3: ¹H and ¹³C NMR Data
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¹H NMR (400 MHz, CDCl₃) ¹³C NMR (100 MHz, CDCl₃)

δ 8.52 (d, J = 4.4 Hz, 1H) δ 157.7

δ 7.65 (td, J = 7.7, 1.8 Hz, 1H) δ 156.1

δ 7.27 (d, J = 7.8 Hz, 1H) δ 149.0

δ 7.17 (dd, J = 7.5, 5.0 Hz, 1H) δ 136.7

δ 5.89 (br s, 1H) δ 122.1

δ 4.45 (d, J = 5.9 Hz, 2H) δ 121.6

δ 1.46 (s, 9H) δ 79.3

δ 45.7

δ 28.3

Infrared (IR) Spectroscopy
The IR spectrum provides valuable information about the functional groups present in the

molecule. For comparison, the IR spectrum of the closely related tert-butyl carbamate is often

referenced.[2]

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Functional Group Vibration Mode

3400-3300 N-H Stretching

3100-3000 Aromatic C-H Stretching

2980-2930 Aliphatic C-H Stretching

~1700 C=O (Carbamate) Stretching

1600-1450 Pyridine Ring C=C and C=N Stretching

~1160 C-O Stretching
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Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of the compound. For a related compound,

tert-butyl carbamate, the mass spectrum is well-documented.[3]

Table 5: Expected Mass Spectrometry Data

Parameter Value

Molecular Formula C₁₁H₁₆N₂O₂

Exact Mass 208.1212

[M+H]⁺ 209.1285

Applications in Organic Synthesis and Medicinal
Chemistry
tert-Butyl N-(pyridin-2-ylmethyl)carbamate is a versatile building block, primarily utilized in the

synthesis of more complex molecules, particularly in the pharmaceutical industry. The Boc-

protected amine allows for selective reactions at other positions of the molecule, and the

pyridine ring can participate in various coupling reactions or act as a ligand for metal catalysts.

Role as a Key Intermediate in Drug Discovery
This compound serves as a crucial intermediate in the synthesis of a variety of biologically

active molecules. For instance, it has been employed in the development of kinase inhibitors,

which are a significant class of therapeutic agents for cancer and inflammatory diseases.[4][5]

The pyridine moiety can act as a scaffold for building more elaborate structures, while the

protected amine can be deprotected at a later stage to introduce further diversity.

Caption: Applications in drug discovery.

Synthetic Utility: A Versatile Building Block
The Boc-protected amine is stable to a wide range of reaction conditions, including those

involving organometallic reagents and many oxidizing and reducing agents. This stability allows

for the selective modification of the pyridine ring through reactions such as lithiation followed by
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quenching with an electrophile, or through transition metal-catalyzed cross-coupling reactions.

Once the desired modifications are in place, the Boc group can be easily removed under acidic

conditions (e.g., trifluoroacetic acid in DCM) to reveal the primary amine for further

functionalization.

Safety, Handling, and Storage
As with all laboratory chemicals, proper safety precautions should be taken when handling tert-

butyl N-(pyridin-2-ylmethyl)carbamate. While a specific safety data sheet (SDS) for this

compound is not readily available, information from closely related compounds can provide

guidance.

Table 6: General Safety and Handling Guidelines

Aspect Recommendation

Personal Protective Equipment (PPE) Safety glasses, gloves, lab coat

Handling

Use in a well-ventilated area or fume hood.

Avoid inhalation of dust or vapors. Avoid contact

with skin and eyes.

Storage

Store in a cool, dry place away from

incompatible materials such as strong oxidizing

agents and strong acids. Keep container tightly

closed.

First Aid (General)

In case of contact, flush affected area with

plenty of water. If inhaled, move to fresh air.

Seek medical attention if irritation persists.

Conclusion: A Valuable Tool for the Synthetic
Chemist
tert-Butyl N-(pyridin-2-ylmethyl)carbamate is a strategically important and versatile building

block in modern organic synthesis. Its well-defined structure, predictable reactivity, and the

stability of the Boc protecting group make it an invaluable tool for the construction of complex

molecules, particularly in the realm of medicinal chemistry. A thorough understanding of its
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synthesis, purification, characterization, and safe handling, as outlined in this guide, will

empower researchers and scientists to effectively utilize this compound in their synthetic

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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